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Compound of Interest

Compound Name: Glucose pentasulfate potassium

Cat. No.: B569196

An In-depth Technical Guide on the Solubility and Stability of Glucose Pentasulfate
Potassium in Aqueous Solutions

Abstract

This technical guide provides a comprehensive overview of the solubility and stability
characteristics of Glucose Pentasulfate Potassium (GPP) in aqueous solutions. GPP, a
highly sulfated carbohydrate derivative, is of significant interest to researchers and drug
development professionals. This document consolidates available data on its solubility in
various solvents and its stability under different pH and temperature conditions. Detailed
experimental workflows and degradation pathways are presented to offer a thorough
understanding of the molecule's behavior in agueous environments, which is critical for its
handling, formulation, and application in scientific research.

Introduction

Glucose Pentasulfate Potassium (CAS No: 359435-44-2) is a complex monosaccharide
derivative with five sulfate groups and five potassium counterions. Its highly ionic nature
governs its physicochemical properties, making it a subject of interest for various biochemical
and pharmaceutical applications, including its use as a reference standard for the drug
Sucralfate. A thorough understanding of its solubility and stability is paramount for developing
robust formulations and ensuring its efficacy and reliability in research settings.

Table 1: Physicochemical Properties of Glucose Pentasulfate Potassium
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Property Value Reference
Molecular Formula CeH7K5021S5

Molecular Weight Approx. 770.9 g/mol

Appearance White to Off-White Solid

Melting Point >145°C (with decomposition)

Hygroscopicity Hygroscopic

| Storage | Store at < -15°C to -20°C, keep dry, under inert gas | |

Solubility Profile

The solubility of GPP is dictated by its highly charged and polar structure. The presence of five
sulfate ester groups and associated potassium cations allows for strong interactions with polar

solvents.

Solubility in Various Solvents

GPP exhibits exceptional solubility in water, a characteristic attributed to the strong ion-dipole
interactions between the potassium sulfate groups and water molecules, along with an
extensive hydrogen bonding network. Its solubility in other solvent systems varies significantly.
The potassium counterions are noted to provide enhanced solubility characteristics compared
to other alkali metal counterions.

Table 2: Solubility of Glucose Pentasulfate Potassium in Various Solvents
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Solvent Type Solvent Solubility Rationale Reference

Strong ion-

. dipole
Exceptionally

Polar Protic Water High / Highly
Soluble

interactions
and extensive
hydrogen
bonding.

Lower dielectric
constant
o diminishes
Ethanol Limited o
stabilization of
the charged

species.

Strong dipolar
Dimethyl nature of DMSO
Polar Aprotic Sulfoxide Good solvates both
(DMSO) cations and

anions.

| Non-Polar | Hexane, Benzene | Insoluble | Lack of favorable interactions between the ionic
compound and non-polar solvent. | |

Experimental Protocol: Solubility Determination

While specific quantitative solubility limits for GPP are not detailed in the provided literature, a
general qualitative and semi-quantitative protocol can be established based on standard
laboratory methods for determining solubility class.

Protocol:

e Preparation: Weigh approximately 25 mg of Glucose Pentasulfate Potassium into a small,
clean test tube.

o Solvent Addition: Add the selected solvent (e.g., purified water, ethanol, DMSO) in small,
measured portions (e.g., 0.25 mL increments) up to a total volume of 3 mL.
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e Mixing: After each addition, cap the test tube and shake vigorously for 30-60 seconds to
facilitate dissolution. Visual observation against a dark background can help determine if the
solid has dissolved.

o Observation: Record the volume of solvent required to completely dissolve the solute. The
solubility can be qualitatively classified (e.g., very soluble, soluble, slightly soluble) based on
the amount of solvent needed.

o Confirmation (for acidic/basic compounds): For solubility in acidic or basic solutions, the pH
can be readjusted after dissolution to see if the original water-insoluble compound
precipitates, confirming that a salt was formed.
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Preparation

Weigh ~25 mg of GPP
into a test tube

Add measured aliquot
of solvent (e.g., 0.25 mL)

)

Visually inspect
for undissolved solid

Record total solvent volume
and classify solubility

4 Dissolution &
Vigorously shake
(30-60 seconds)

\-

r Observation

Solid remains
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Glucose Pentasulfate
Potassium (GPP)

Acidic Conditions (pH 1- Neutral Conditions (pH 7-9) Alkaline Conditions (pH > 10) )

Rapid Acid-Catalyzed
Hydrolysis

Maximum Stability Base-Catalyzed
(Minimal Hydrolysis) Hydrolysis

Nucleophilic Attack by OHT

Degradation Products:
Glucose + K2S04

N\ J
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1. Preparation

Prepare GPP stock solution
and various pH buffers
(e, pH 2, 4,7,9,11)

2. Incubation
A 4
Dilute GPP stock into
each pH buffer to a
known concentration

Store aliquots at controlled
temperatures (e.g., 40°C, 60°C)

4 3. Anplysis )

Withdraw samples at
predetermined time points
(t=0, 2, 4, 8, 24h...)

Quench reaction
(neutralize/cool)

Quantify remaining GPP
(e.g., using HPLC)

Plot In[GPP] vs. time to
determine degradation rate (k)
for each pH condition
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 To cite this document: BenchChem. ["solubility and stability of glucose pentasulfate
potassium in aqueous solutions"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569196#solubility-and-stability-of-glucose-
pentasulfate-potassium-in-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b569196#solubility-and-stability-of-glucose-pentasulfate-potassium-in-aqueous-solutions
https://www.benchchem.com/product/b569196#solubility-and-stability-of-glucose-pentasulfate-potassium-in-aqueous-solutions
https://www.benchchem.com/product/b569196#solubility-and-stability-of-glucose-pentasulfate-potassium-in-aqueous-solutions
https://www.benchchem.com/product/b569196#solubility-and-stability-of-glucose-pentasulfate-potassium-in-aqueous-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b569196?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

